Cas no 1185303-26-7 (Nonafluorobutanesulfonic Acid)

• Product Name: Nonafluorobutanesulfonic Acid
• CAS No: 1185303-26-7
• MF: C₄H₃F₉O₄S
• MW: 318.114852190018
• CID: 2893775
• PubChem ID: 45074793
• Update Time: 2025-05-28

Nonafluorobutanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Nonafluorobutanesulfonic Acid
• 1185303-26-7
• CS-0204945
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonic acid;hydrate
• perfluorobutanesulfonic acid hydrate
• MFCD03410279
• Nonafluorobutanesulphonic acid hydrate
• Nonafluorobutanesulfonic acid hydrate
• AKOS015855217
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonic acid hydrate

• MDL： MFCD03410279
• Inchi： 1S/C4HF9O3S.H2O/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16;/h(H,14,15,16);1H2
• InChI Key： JLEQYJCPIAPLHH-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)O.O

Computed Properties

• Exact Mass: 317.96083320Da
• Monoisotopic Mass: 317.96083320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Nonafluorobutanesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives

Additional information on Nonafluorobutanesulfonic Acid

Recent Advances in the Study of Nonafluorobutanesulfonic Acid (CAS 1185303-26-7): Applications and Implications in Chemical Biology and Pharmaceutical Research

Nonafluorobutanesulfonic acid (NFBSA, CAS 1185303-26-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This research brief synthesizes the latest findings on NFBSA, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. Recent studies have highlighted its role as a potent catalyst in organic synthesis and its utility in the development of novel drug candidates.

One of the key advancements in the study of NFBSA is its application in facilitating challenging chemical transformations. Researchers have demonstrated its efficacy as a superacid catalyst in Friedel-Crafts alkylations and acylations, where it outperforms traditional catalysts like sulfuric acid. The high thermal stability and low nucleophilicity of NFBSA make it particularly suitable for reactions requiring harsh conditions. A 2023 study published in the Journal of Organic Chemistry reported a 20% increase in yield for certain reactions when NFBSA was employed, underscoring its potential in industrial-scale synthesis.

In pharmaceutical research, NFBSA has been investigated for its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a critical class of antibiotics and anticancer agents, and the introduction of perfluorinated sulfonic acids like NFBSA has opened new avenues for modifying their pharmacokinetic properties. Preliminary in vitro studies suggest that NFBSA-derived sulfonamides exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts. These findings were corroborated in a recent ACS Medicinal Chemistry Letters publication, which highlighted the compound's potential in addressing drug resistance mechanisms.

Environmental and safety considerations of NFBSA have also been a focal point of recent research. While its chemical stability is advantageous for industrial applications, concerns persist regarding its persistence in the environment. A 2024 study in Environmental Science & Technology evaluated the biodegradability of NFBSA and proposed mitigation strategies, including advanced oxidation processes for its degradation. These insights are critical for ensuring the sustainable use of NFBSA in pharmaceutical manufacturing.

Looking ahead, the integration of NFBSA into drug discovery pipelines and green chemistry initiatives presents a promising frontier. Collaborative efforts between academia and industry are expected to further elucidate its mechanistic pathways and expand its applications. The ongoing research underscores the importance of NFBSA as a multifaceted tool in modern chemical biology and pharmaceutical sciences, with implications for both therapeutic development and environmental stewardship.